Cas no 921860-46-0 (5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide)
5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide
- 921860-46-0
- 5-nitro-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide
- 5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
- F2260-0057
- AKOS024632527
- Benzo[b]thiophene-2-carboxamide, 5-nitro-N-[5-(tetrahydro-2-furanyl)-1,3,4-oxadiazol-2-yl]-
-
- Inchi: 1S/C15H12N4O5S/c20-13(16-15-18-17-14(24-15)10-2-1-5-23-10)12-7-8-6-9(19(21)22)3-4-11(8)25-12/h3-4,6-7,10H,1-2,5H2,(H,16,18,20)
- InChI Key: GYVMOPLIJRFFBO-UHFFFAOYSA-N
- SMILES: C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=NN=C(C3CCCO3)O1)=O)S2
Computed Properties
- Exact Mass: 360.05284067g/mol
- Monoisotopic Mass: 360.05284067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 151Ų
Experimental Properties
- Density: 1.583±0.06 g/cm3(Predicted)
- pka: 9.76±0.70(Predicted)
5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2260-0057-2μmol |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2260-0057-5μmol |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2260-0057-10μmol |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2260-0057-20μmol |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2260-0057-1mg |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2260-0057-2mg |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2260-0057-3mg |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2260-0057-4mg |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2260-0057-5mg |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2260-0057-10mg |
5-nitro-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
921860-46-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide
Research Brief on 5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide (CAS: 921860-46-0)
Recent studies on the compound 5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide (CAS: 921860-46-0) have highlighted its potential as a promising candidate in the field of medicinal chemistry. This molecule, characterized by its unique benzothiophene-oxadiazole hybrid structure, has garnered attention due to its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The compound's structural complexity and functional versatility make it a subject of intense research, particularly in drug discovery and development.
One of the key areas of investigation has been the compound's mechanism of action. Preliminary studies suggest that 921860-46-0 exhibits inhibitory effects on specific enzymatic pathways, such as those involving kinases or proteases, which are often implicated in disease progression. For instance, recent in vitro assays demonstrated its ability to selectively target and inhibit the activity of certain cancer-associated kinases, leading to apoptosis in malignant cells. These findings underscore the compound's potential as a targeted therapeutic agent, particularly in oncology.
Another significant aspect of the research has focused on the synthesis and optimization of 921860-46-0. Researchers have explored various synthetic routes to improve yield and purity, as well as to modify the compound's structure to enhance its pharmacokinetic properties. Recent advancements in green chemistry have also been applied to the synthesis of this molecule, aiming to reduce environmental impact while maintaining efficiency. These efforts are crucial for scaling up production and facilitating further preclinical and clinical studies.
Pharmacological evaluations of 921860-46-0 have revealed promising results in animal models. For example, studies in murine models of inflammation showed significant reduction in pro-inflammatory cytokines upon administration of the compound. Additionally, its antimicrobial efficacy against resistant bacterial strains has been documented, suggesting its potential as an alternative to existing antibiotics. These findings highlight the broad-spectrum applicability of 921860-46-0, though further studies are needed to fully elucidate its safety and efficacy profiles.
Despite the encouraging results, challenges remain in the development of 921860-46-0 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Researchers are also investigating formulation strategies to improve the compound's delivery and targeting. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, 5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide (CAS: 921860-46-0) represents a promising scaffold in medicinal chemistry with multifaceted therapeutic potential. Ongoing research aims to optimize its properties, understand its mechanisms, and evaluate its clinical applicability. As the scientific community continues to explore this compound, it holds the potential to contribute significantly to the development of novel treatments for various diseases.
921860-46-0 (5-nitro-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)